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4,4-Dimethyl-5alpha-cholest-8-en-3beta-ol 4,4-Dimethyl-5alpha-cholest-8-en-3beta-ol 4,4-dimethyl-5alpha-cholest-8-en-3beta-ol is a cholestanoid that is 5alpha-cholesta-8-en-3beta-ol bearing two additional methyl substituents at position 4. It has a role as a mouse metabolite. It is a 3beta-sterol, a cholestanoid and a tetracyclic triterpenoid.
Brand Name: Vulcanchem
CAS No.: 5241-24-7
VCID: VC0045287
InChI: InChI=1S/C29H50O/c1-19(2)9-8-10-20(3)22-12-13-23-21-11-14-25-27(4,5)26(30)16-18-29(25,7)24(21)15-17-28(22,23)6/h19-20,22-23,25-26,30H,8-18H2,1-7H3/t20-,22-,23+,25+,26+,28-,29-/m1/s1
SMILES: CC(C)CCCC(C)C1CCC2C1(CCC3=C2CCC4C3(CCC(C4(C)C)O)C)C
Molecular Formula: C29H50O
Molecular Weight: 414.7 g/mol

4,4-Dimethyl-5alpha-cholest-8-en-3beta-ol

CAS No.: 5241-24-7

Reference Standards

VCID: VC0045287

Molecular Formula: C29H50O

Molecular Weight: 414.7 g/mol

4,4-Dimethyl-5alpha-cholest-8-en-3beta-ol - 5241-24-7

CAS No. 5241-24-7
Product Name 4,4-Dimethyl-5alpha-cholest-8-en-3beta-ol
Molecular Formula C29H50O
Molecular Weight 414.7 g/mol
IUPAC Name (3S,5R,10S,13R,14R,17R)-4,4,10,13-tetramethyl-17-[(2R)-6-methylheptan-2-yl]-1,2,3,5,6,7,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-3-ol
Standard InChI InChI=1S/C29H50O/c1-19(2)9-8-10-20(3)22-12-13-23-21-11-14-25-27(4,5)26(30)16-18-29(25,7)24(21)15-17-28(22,23)6/h19-20,22-23,25-26,30H,8-18H2,1-7H3/t20-,22-,23+,25+,26+,28-,29-/m1/s1
Standard InChIKey FYHRVINOXYETMN-QGBOJXOESA-N
Isomeric SMILES C[C@H](CCCC(C)C)[C@H]1CC[C@@H]2[C@@]1(CCC3=C2CC[C@@H]4[C@@]3(CC[C@@H](C4(C)C)O)C)C
SMILES CC(C)CCCC(C)C1CCC2C1(CCC3=C2CCC4C3(CCC(C4(C)C)O)C)C
Canonical SMILES CC(C)CCCC(C)C1CCC2C1(CCC3=C2CCC4C3(CCC(C4(C)C)O)C)C
Description 4,4-dimethyl-5alpha-cholest-8-en-3beta-ol is a cholestanoid that is 5alpha-cholesta-8-en-3beta-ol bearing two additional methyl substituents at position 4. It has a role as a mouse metabolite. It is a 3beta-sterol, a cholestanoid and a tetracyclic triterpenoid.
Synonyms (3β,5α)-4,4-Dimethylcholest-8-en-3-ol; 4,4-Dimethyl-5α-cholest-8-en-3β-ol; 4,4-Dimethyl-5α-cholest-8(9)-en-3β-ol;
PubChem Compound 12070223
Last Modified Nov 12 2021
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